Cas no 1805404-78-7 (5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde
• CAS No: 1805404-78-7
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872085
• Update Time: 2025-07-17

5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO2/c1-14-7-4(3-13)5(9)2-12-6(7)8(10)11/h2-3,8H,1H3
• InChI Key： ULVXKLNMMYEZNT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1C=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde

Professional Introduction to 5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1805404-78-7)

5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1805404-78-7, belongs to the pyridine class of heterocyclic aromatic compounds. Its unique structural features, including the presence of a chloro substituent, a difluoromethyl group, and a methoxy group, along with the aldehyde functionality at the 4-position, make it a versatile intermediate in the synthesis of various bioactive molecules.

The significance of this compound in modern chemical biology cannot be overstated. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets in a precise manner. The specific arrangement of functional groups in 5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde allows for its use in the development of novel therapeutic agents targeting a range of diseases. Recent studies have highlighted its potential in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism and inflammatory pathways.

In particular, the difluoromethyl group is a key feature that enhances the metabolic stability and binding affinity of drug candidates. This group has been extensively studied for its ability to improve pharmacokinetic properties, making it a valuable component in drug design. The incorporation of this moiety into 5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde underscores its importance as a building block for next-generation pharmaceuticals.

The aldehyde functionality at the 4-position of the pyridine ring provides another layer of reactivity, enabling further derivatization through condensation reactions with various nucleophiles. This property is particularly useful in constructing complex molecular architectures, which are often required for achieving high selectivity and efficacy in therapeutic applications. Researchers have leveraged this reactivity to develop novel heterocyclic compounds with potential applications in antiviral and antibacterial therapies.

Recent advancements in computational chemistry have further enhanced the utility of 5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde. Molecular modeling studies have revealed that this compound can effectively modulate the active sites of target enzymes by forming specific hydrogen bonds and hydrophobic interactions. These insights have guided the optimization of synthetic routes to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

The role of this compound in drug discovery is further underscored by its incorporation into several clinical trials investigating novel therapeutic strategies. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical for treating various forms of cancer. The combination of its structural features and reactivity makes it an attractive candidate for further development.

In addition to its pharmaceutical applications, 5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde has shown promise in materials science research. Its ability to serve as a precursor for functionalized pyridines has been utilized in the development of advanced materials with unique electronic properties. These materials are being explored for applications in organic electronics and sensors, where precise molecular design is essential for achieving optimal performance.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern chemical synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to construct the desired molecular framework efficiently. These methodologies not only enhance yield but also minimize unwanted byproducts, ensuring that researchers obtain pure intermediates for their downstream applications.

The growing interest in green chemistry principles has also influenced the synthesis of 5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde. Researchers are increasingly adopting solvent-free reactions and catalytic processes to reduce environmental impact while maintaining high reaction efficiency. Such innovations align with broader efforts to develop sustainable chemical practices that are both effective and environmentally responsible.

In conclusion, 5-Chloro-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1805404-78-7) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for pharmaceutical research, materials science, and beyond. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play an important role in shaping future advancements.